Cas no 900002-42-8 (N-(4-chlorophenyl)-1-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide)

• Product Name: N-(4-chlorophenyl)-1-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
• CAS No: 900002-42-8
• MF: C₂₂H₂₂ClN₃O₂
• MW: 395.881984233856
• CID: 5504804
• Update Time: 2025-07-08

N-(4-chlorophenyl)-1-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-1-(4-ethoxyphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• N-(4-chlorophenyl)-1-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

• Inchi： 1S/C22H22ClN3O2/c1-2-28-19-11-5-16(6-12-19)21-20-4-3-13-25(20)14-15-26(21)22(27)24-18-9-7-17(23)8-10-18/h3-13,21H,2,14-15H2,1H3,(H,24,27)
• InChI Key： KEBRQMYGCHSLOV-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NC1=CC=C(Cl)C=C1)=O)C2C1=CC=C(OCC)C=C1

Additional information on N-(4-chlorophenyl)-1-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

N-(4-chlorophenyl)-1-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide

N-(4-chlorophenyl)-1-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide is a highly specialized organic compound with the CAS registry number 900002-42-8. This compound belongs to the class of heterocyclic aromatic compounds and has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields of chemistry and materials science. The molecule is characterized by its pyrrolopyrazine core structure, which is a fused bicyclic system consisting of a pyrrole ring and a pyrazine ring. This core is further substituted with two aromatic groups: a 4-chlorophenyl group and a 4-ethoxyphenyl group. The presence of these substituents not only enhances the compound's stability but also imparts unique electronic and optical properties.

Recent studies have highlighted the importance of pyrrolopyrazine derivatives in the development of advanced materials for optoelectronic applications. For instance, researchers have demonstrated that compounds like N-(4-chlorophenyl)-1-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide exhibit exceptional fluorescence properties under UV light excitation. This makes them promising candidates for use in organic light-emitting diodes (OLEDs) and biosensors. The chlorophenyl and ethoxyphenyl substituents play a crucial role in tuning the emission wavelength and quantum yield of the compound.

In addition to its optical properties, this compound has shown potential in medicinal chemistry. The pyrrolopyrazine framework is known for its ability to interact with various biological targets, including protein kinases and G-protein coupled receptors (GPCRs). Preclinical studies have indicated that N-(4-chlorophenyl)-1-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. This suggests that it could serve as a lead compound for the development of novel therapeutic agents.

The synthesis of N-(4-chlorophenyl)-1-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrrolopyrazine core through cyclization reactions and subsequent substitution reactions to introduce the aromatic groups. Researchers have optimized these steps to achieve high yields and excellent purity levels.

From an environmental standpoint, studies on the degradation pathways of CAS No. 900002-42-8 have revealed that it undergoes rapid hydrolysis under alkaline conditions. This property is critical for assessing its environmental impact and ensuring safe disposal practices. Furthermore, toxicity studies indicate that this compound exhibits low acute toxicity in standard assays using laboratory animals.

Looking ahead, the versatility of N-(4-chlorophenyl)-1-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,a]pyrazine- carboxamide makes it an attractive candidate for further exploration in diverse research areas. Its unique combination of structural features and functional properties positions it as a valuable tool for advancing both academic research and industrial applications.